8-Oxoriboflavin 5'-phosphate
Overview
Description
8-formyl-8-demethylriboflavin 5'-phosphate is a flavin mononucleotide that is FMN in which the 8-methyl group has been oxidised to the corresponding aldehyde. It is a flavin mononucleotide, a ribitol phosphate and an arenecarbaldehyde. It derives from a FMN. It is a conjugate acid of an 8-formyl-8-demethylriboflavin 5'-phosphate(3-).
Scientific Research Applications
1. Role in Flavodoxin-like Enzymes
8-Oxoriboflavin 5'-phosphate is involved in the activity of flavodoxin-like enzymes, such as RosB, which catalyzes key reactions in roseoflavin biosynthesis. This process involves forming intermediates like 8-demethyl-8-formylriboflavin-5'-phosphate and 8-demethyl-8-carboxylriboflavin-5'-phosphate from riboflavin-5'-phosphate (RP) (Konjik et al., 2017).
2. Presence in Animal Organs
Research on rat organs has identified the presence of 8-alpha-hydroxyriboflavin and its derivative, 8-alpha-hydroxyriboflavin 5'-phosphate, suggesting its biological significance in higher animals (Ohkawa et al., 1986).
3. Insight into Antivitamin Biosynthesis
Studies on enzymes like RosB, which form 8-aminoriboflavin 5'-phosphate, a key intermediate in antivitamin roseoflavin biosynthesis, provide critical insights into this complex biochemical process (Kapoor & Nair, 2018).
4. Binding Properties with Pyridoxamine 5'-Phosphate Oxidase
Studies on pyridoxamine 5'-phosphate oxidase reveal how riboflavin 5'-phosphate (a related compound) and its analogs interact with the enzyme, shedding light on the properties of the FMN-binding site, which could be relevant to understanding 8-oxoriboflavin 5'-phosphate interactions (Merrill et al., 1979).
5. In Flavoproteins
Flavodoxin from Azotobacter vinelandii, which utilizes flavin mononucleotide (FMN, closely related to 8-oxoriboflavin 5'-phosphate), contains tightly bound phosphate groups, indicating a potential role for 8-oxoriboflavin 5'-phosphate in similar binding scenarios (Edmondson & James, 1979).
6. In Photolyase Enzymes
DNA photolyase enzymes, which contain flavins and other chromophores like 8-hydroxy-5-deazaflavin, show how structurally similar compounds to 8-oxoriboflavin 5'-phosphate participate in important biological processes like DNA repair (Kort et al., 2004).
properties
Product Name |
8-Oxoriboflavin 5'-phosphate |
|---|---|
Molecular Formula |
C17H19N4O10P |
Molecular Weight |
470.3 g/mol |
IUPAC Name |
[(2R,3S,4S)-5-(8-formyl-7-methyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] dihydrogen phosphate |
InChI |
InChI=1S/C17H19N4O10P/c1-7-2-9-10(3-8(7)5-22)21(15-13(18-9)16(26)20-17(27)19-15)4-11(23)14(25)12(24)6-31-32(28,29)30/h2-3,5,11-12,14,23-25H,4,6H2,1H3,(H,20,26,27)(H2,28,29,30)/t11-,12+,14-/m0/s1 |
InChI Key |
OBDNCYQECBSXQY-SCRDCRAPSA-N |
Isomeric SMILES |
CC1=CC2=C(C=C1C=O)N(C3=NC(=O)NC(=O)C3=N2)C[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O)O)O |
Canonical SMILES |
CC1=CC2=C(C=C1C=O)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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